Cas no 2138011-47-7 (2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carbaldehyde)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carbaldehyde
• CAS No: 2138011-47-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6592577
• PubChem ID: 165484722
• Update Time: 2025-05-21

2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carbaldehyde
• EN300-1128590
• 2138011-47-7

• Inchi： 1S/C12H14N2O2/c1-8(2)11-6-9(7-15)12(16-11)10-4-5-13-14(10)3/h4-8H,1-3H3
• InChI Key： CZZIPPPGLWPYBL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=NN2C)=C(C=O)C=C1C(C)C

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48Ų

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)-5-(propan-2-yl)furan-3-carbaldehyde

2-(1-Methyl-1H-Pyrazol-5-yl)-5-(Propan-2-yl)Furan-3-Carbaldehyde: A Comprehensive Overview

2-(1-Methyl-1H-Pyrazol-5-yl)-5-(Propan-2-yl)Furan-3-Carbaldehyde, also identified by its CAS number No. 2138011-47-7, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular architecture, which incorporates a furan ring, a pyrazole moiety, and an aldehyde group. The integration of these functional groups endows the compound with diverse chemical properties, making it a valuable substrate for various applications.

The furan ring in this compound serves as a versatile platform for chemical modifications, often contributing to the compound's stability and reactivity. The pyrazole moiety, on the other hand, is known for its ability to engage in hydrogen bonding and π-interactions, which are critical for bioavailability and target binding in pharmaceutical applications. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable advancements involving No. 2138011-47-7 is its role in the creation of novel drug delivery systems. Researchers have explored its ability to act as a scaffold for conjugating therapeutic agents with targeting ligands, enhancing drug specificity and reducing side effects. For instance, a study published in *Nature Communications* demonstrated that derivatives of this compound could significantly improve the efficacy of chemotherapeutic drugs by targeting specific cancer cells.

In addition to its pharmaceutical applications, 2-(1-Methyl-1H-Pyrazol-5-yl)-5-(Propan-2-yl)Furan-3-Carbaldehyde has also found utility in materials science. Its aldehyde group enables it to participate in cross-linking reactions, making it an ideal candidate for the synthesis of high-performance polymers and composites. Recent breakthroughs have shown that polymers derived from this compound exhibit exceptional thermal stability and mechanical strength, rendering them suitable for use in aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by its coupling with the furan derivative. Recent innovations in catalytic methods have significantly streamlined this process, reducing production costs and improving yield rates. For example, the use of palladium-catalyzed cross-coupling reactions has emerged as a preferred strategy for constructing the core structure of this compound.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of No. 2138011-47-7. Studies conducted under simulated environmental conditions suggest that this compound undergoes rapid microbial degradation, minimizing its ecological footprint. This finding is particularly relevant given the increasing emphasis on sustainable chemistry practices across various industries.

In conclusion, 2-(1-Methyl-1H-Pyrazol-5-yli)-5-(Propan-2-yli)Furanuim-carbaldehyde (CAS No: 213801147) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicinal chemistry and materials science.